Cas no 1025067-61-1 (N,N,3,5-tetramethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N,N,3,5-tetramethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1025067-61-1
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• CID: 3108365
• PubChem ID: 4962643
• Update Time: 2025-10-29

N,N,3,5-tetramethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N,3,5-tetramethyl-1H-pyrazole-4-sulfonamide
• 1025067-61-1
• CS-0350558
• HMS1746M19
• EN300-13776
• AKOS008048927
• K2S
• MFCD07322797
• Z94597856

• Inchi： 1S/C7H13N3O2S/c1-5-7(6(2)9-8-5)13(11,12)10(3)4/h1-4H3,(H,8,9)
• InChI Key： YJCZGTAEFYFJRJ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NNC=1C)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 203.07284784Da
• Monoisotopic Mass: 203.07284784Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.4Ų

Additional information on N,N,3,5-tetramethyl-1H-pyrazole-4-sulfonamide

CAS No. 1025067-61-1: N,N,3,5-Tetramethyl-1H-Pyrazole-4-Sulfonamide

N,N,3,5-Tetramethyl-1H-pyrazole-4-sulfonamide, also known by its CAS registry number CAS No. 1025067-61-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a pyrazole ring substituted with methyl groups at positions 3 and 5, and a sulfonamide group at position 4. This configuration imparts the compound with distinct electronic and steric properties that make it suitable for a range of applications.

The synthesis of N,N,3,5-Tetramethyl-1H-pyrazole-4-sulfonamide involves a series of well-established organic reactions, including nucleophilic substitution and amide formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. Researchers have explored the use of transition metal catalysts to enhance reaction yields and selectivity, which is particularly important for large-scale production in industries such as agriculture and pharmaceuticals.

One of the most promising applications of CAS No. 1025067-61-1 is in the development of new herbicides. Studies have shown that this compound exhibits potent activity against a variety of weeds without causing significant harm to crops or the environment. Its selectivity is attributed to its ability to inhibit specific enzymes involved in plant metabolism without affecting similar enzymes in crops or beneficial organisms.

In the pharmaceutical sector, N,N,3,5-Tetramethyl-1H-pyrazole-4-sulfonamide has been investigated as a potential lead compound for developing new drugs targeting various diseases. For instance, recent research has focused on its role as an inhibitor of kinases involved in cancer cell proliferation. The compound's ability to modulate these enzymes makes it a valuable tool in drug discovery efforts aimed at combating cancer and other debilitating diseases.

The environmental impact of CAS No. 1025067-61-1 has also been a subject of interest among scientists and regulators alike. Studies conducted under controlled conditions suggest that the compound degrades relatively quickly under environmental conditions, reducing its potential for bioaccumulation or long-term persistence in ecosystems.

Looking ahead, the continued exploration of N,N,3,5-Tetramethyl-1H-pyrazole-4-sulfonamide's properties is expected to unlock new opportunities for its use across multiple industries. As researchers delve deeper into its mechanisms of action and optimize its synthesis processes, this compound is poised to play an increasingly important role in advancing both agricultural productivity and human health.